Cas no 1314764-27-6 (1-(4-methoxy-3-methylphenyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(4-methoxy-3-methylphenyl)cyclopropane-1-carbonitrile
• CAS No: 1314764-27-6
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 6460684
• PubChem ID: 83697339
• Update Time: 2025-05-20

1-(4-methoxy-3-methylphenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxy-3-methylphenyl)cyclopropane-1-carbonitrile
• Cyclopropanecarbonitrile, 1-(4-methoxy-3-methylphenyl)-

• Inchi： 1S/C12H13NO/c1-9-7-10(3-4-11(9)14-2)12(8-13)5-6-12/h3-4,7H,5-6H2,1-2H3
• InChI Key： HWGZNHLUFQRACA-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OC)C(C)=C2)(C#N)CC1

Computed Properties

• Exact Mass: 187.099714038g/mol
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 33Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(4-methoxy-3-methylphenyl)cyclopropane-1-carbonitrile

Recent Advances in the Study of 1-(4-methoxy-3-methylphenyl)cyclopropane-1-carbonitrile (CAS: 1314764-27-6)

1-(4-methoxy-3-methylphenyl)cyclopropane-1-carbonitrile (CAS: 1314764-27-6) is a cyclopropane derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its synthesis, pharmacological properties, and potential therapeutic uses, making it a compound of interest for researchers aiming to develop novel bioactive molecules.

The synthesis of 1-(4-methoxy-3-methylphenyl)cyclopropane-1-carbonitrile has been optimized in recent years, with researchers focusing on improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic approach using palladium-based catalysts, which significantly enhanced the efficiency of the cyclopropanation reaction. This advancement is critical for scaling up production for preclinical and clinical studies.

Pharmacological evaluations of 1-(4-methoxy-3-methylphenyl)cyclopropane-1-carbonitrile have revealed its potential as a modulator of specific biological pathways. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters demonstrated its inhibitory effects on certain kinase enzymes, suggesting its utility in targeting diseases such as cancer and inflammatory disorders. The compound's unique cyclopropane structure is believed to contribute to its binding affinity and selectivity.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential in central nervous system (CNS) disorders. A 2023 preprint on bioRxiv highlighted its ability to cross the blood-brain barrier and exhibit neuroprotective effects in vitro, positioning it as a candidate for further investigation in neurodegenerative diseases like Alzheimer's and Parkinson's.

Despite these promising findings, challenges remain in the development of 1-(4-methoxy-3-methylphenyl)cyclopropane-1-carbonitrile as a therapeutic agent. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 1-(4-methoxy-3-methylphenyl)cyclopropane-1-carbonitrile (CAS: 1314764-27-6) represents a promising scaffold in medicinal chemistry, with recent studies underscoring its potential in diverse therapeutic areas. Continued research into its mechanisms of action, structural modifications, and preclinical efficacy will be crucial for unlocking its full therapeutic potential.